Cas no 166950-00-1 (Methyl 5-(2-aminoethyl)oxazole-4-carboxylate)
166950-00-1 structure
Product Name:Methyl 5-(2-aminoethyl)oxazole-4-carboxylate
CAS No:166950-00-1
MF:C7H10N2O3
MW:170.165901660919
CID:110829
Update Time:2023-08-02
Methyl 5-(2-aminoethyl)oxazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 4-Oxazolecarboxylicacid, 5-(2-aminoethyl)-, methyl ester
- methyl 5-(2-aminoethyl)oxazole-4-carboxylate
- 4-Oxazolecarboxylicacid,5-(2-aminoethyl)-,methylester(9CI)
- methyl 5-(2-aminoethyl)oxazole-4-carboxylate
- Methyl 5-(2-aminoethyl)oxazole-4-carboxylate
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- Inchi: 1S/C7H10N2O3/c1-11-7(10)6-5(2-3-8)12-4-9-6/h4H,2-3,8H2,1H3
- InChI Key: HLNWNMQKSMZDNM-UHFFFAOYSA-N
- SMILES: O1C=NC(C(=O)OC)=C1CCN
Computed Properties
- Exact Mass: 170.069
- Monoisotopic Mass: 170.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.4
Methyl 5-(2-aminoethyl)oxazole-4-carboxylate Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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